molecular formula C14H13F2N3O3S B8751095 (4-Amino-2-(ethylsulfinyl)pyrimidin-5-yl)(2,3-difluoro-6-methoxyphenyl)methanone

(4-Amino-2-(ethylsulfinyl)pyrimidin-5-yl)(2,3-difluoro-6-methoxyphenyl)methanone

Cat. No.: B8751095
M. Wt: 341.34 g/mol
InChI Key: PBWBXNGPPKWIAX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4-Amino-2-(ethylsulfinyl)pyrimidin-5-yl)(2,3-difluoro-6-methoxyphenyl)methanone is a useful research compound. Its molecular formula is C14H13F2N3O3S and its molecular weight is 341.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H13F2N3O3S

Molecular Weight

341.34 g/mol

IUPAC Name

(4-amino-2-ethylsulfinylpyrimidin-5-yl)-(2,3-difluoro-6-methoxyphenyl)methanone

InChI

InChI=1S/C14H13F2N3O3S/c1-3-23(21)14-18-6-7(13(17)19-14)12(20)10-9(22-2)5-4-8(15)11(10)16/h4-6H,3H2,1-2H3,(H2,17,18,19)

InChI Key

PBWBXNGPPKWIAX-UHFFFAOYSA-N

Canonical SMILES

CCS(=O)C1=NC=C(C(=N1)N)C(=O)C2=C(C=CC(=C2F)F)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred solution of (4-amino-2-ethylsulfanyl-pyrimidin-5-yl)-(2,3-difluoro-6-methoxy-phenyl)-methanone (7.4 g, 23 mmol, Example 102) in dichloromethane (150 mL) at 0° C. was treated portionwise with 74% meta-chloroperoxybenzoic acid (6 g, 26 mmol) over about 30 minutes. The cold reaction mixture was quenched with 25 ml of 10% aqueous sodium thiosulfate solution and the layers separated. The organic layer was washed once with 10% aqueous sodium thiosulfate solution, twice with saturated aqueous sodium carbonate solution, once with brine, dried (Na2SO4) and evaporated. Trituration of the residue with hexane provided a quantitative yield of (4-amino-2-ethanesulfinyl-pyrimidin-5-yl)-(2,3-difluoro-6-methoxy-phenyl)-methanone as a colorless solid, mp 165 dec. Mass Spectrum (LR-ES) (M+H)+: 342.
Quantity
6 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One

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